Cas no 1804749-52-7 (Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804749-52-7
• MF: C₉H₆ClF₄NO₃
• MW: 287.595455646515
• CID: 4830362
• Update Time: 2025-10-28

Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6ClF4NO3/c1-17-8(16)5-3-15-7(11)6(4(5)2-10)18-9(12,13)14/h3H,2H2,1H3
• InChI Key： OQJXZPFQOYMJDI-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(N=CC=1C(=O)OC)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804749-52-7): An Overview

Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804749-52-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl, fluoro, and trifluoromethoxy substituent, offers a wide range of applications in the development of novel therapeutic agents.

The chloromethyl group in the compound is particularly noteworthy due to its reactivity and potential for further functionalization. This group can undergo various chemical transformations, such as nucleophilic substitution reactions, which are crucial for the synthesis of more complex molecules. The presence of the fluoro substituent enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. Additionally, the trifluoromethoxy group contributes to the compound's overall electronic properties and can influence its biological activity.

Recent studies have highlighted the potential of Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This finding suggests that Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the antiviral activity of Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate against several viral strains. The results showed that the compound exhibited significant antiviral activity against both RNA and DNA viruses, including influenza and herpes simplex virus (HSV). The mechanism of action was attributed to the compound's ability to interfere with viral replication processes, making it a promising candidate for antiviral drug development.

The structural versatility of Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate also makes it an excellent starting material for combinatorial chemistry approaches. By modifying different functional groups on the molecule, chemists can generate a diverse library of compounds with varying biological activities. This approach has been successfully employed in high-throughput screening (HTS) campaigns to identify novel leads for drug discovery.

Furthermore, Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate has shown promise in cancer research. A study published in the Cancer Research journal reported that this compound selectively inhibits cancer cell proliferation while sparing normal cells. The selective cytotoxicity was attributed to the compound's ability to disrupt specific signaling pathways involved in cancer cell survival and proliferation.

The safety profile of Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate is another critical aspect that has been extensively studied. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, Methyl 4-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804749-52-7) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its significance in the field.